Cas no 5098-17-9 (4-Oxazolecarbonitrile,5-amino-2-ethyl-)

4-Oxazolecarbonitrile,5-amino-2-ethyl- structure
5098-17-9 structure
Product Name:4-Oxazolecarbonitrile,5-amino-2-ethyl-
CAS No:5098-17-9
MF:C6H7N3O
MW:137.139280557632
CID:387375
PubChem ID:281138
Update Time:2025-04-19

4-Oxazolecarbonitrile,5-amino-2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarbonitrile,5-amino-2-ethyl-
    • 5-amino-2-ethyl-1,3-oxazole-4-carbonitrile
    • 2-Aethyl-4-cyano-5-amino-oxazol
    • 2-ethyl-5-amino-4-cyano-1,3-oxazole
    • 5-amino-2-ethyl-oxazole-4-carbonitrile
    • 5-Amino-4-cyano-2-ethyl-oxazol
    • AC1L5TUS
    • AC1Q4RJO
    • AG-K-73794
    • AR-1G7091
    • CTK4J3432
    • NSC133685
    • 5098-17-9
    • NSC-133685
    • NSC 133685
    • 5-AMINO-2-ETHYLOXAZOLE-4-CARBONITRILE
    • DTXSID30299920
    • AKOS006339233
    • MDL: MFCD11848432
    • Inchi: 1S/C6H7N3O/c1-2-5-9-4(3-7)6(8)10-5/h2,8H2,1H3
    • InChI Key: OPSANIVYYLOPDU-UHFFFAOYSA-N
    • SMILES: O1C(=C(C#N)N=C1CC)N

Computed Properties

  • Exact Mass: 137.05901
  • Monoisotopic Mass: 137.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 75.8Ų

Experimental Properties

  • Density: 1.23
  • Boiling Point: 297.2°Cat760mmHg
  • Flash Point: 133.5°C
  • Refractive Index: 1.532
  • PSA: 75.84
  • LogP: 1.27208
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